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Compound of Interest

Compound Name: 2-Methoxyoctanenitrile

Cat. No.: B15434826

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 2-Methoxyoctanenitrile is a sparsely documented compound. The following guide
is constructed based on established principles of organic chemistry, data from analogous
compounds, and generalized experimental protocols. All quantitative data for 2-
Methoxyoctanenitrile should be regarded as estimations and require experimental validation.

Introduction

2-Methoxyoctanenitrile, a derivative of octanenitrile, is an organic compound featuring a nitrile
functional group and a methoxy group at the alpha-position. While specific applications for this
molecule are not widely reported, its structure suggests potential utility as an intermediate in
organic synthesis. The presence of the nitrile group allows for conversion into various other
functional groups such as carboxylic acids, amines, and amides. The alpha-methoxy group can
influence the molecule's reactivity and physicochemical properties. This guide provides an
overview of its predicted physicochemical properties, general experimental protocols for their
determination, and a plausible synthetic route.

Physicochemical Properties

Due to the lack of available experimental data for 2-Methoxyoctanenitrile, the following table
includes data for the parent compound, octanenitrile, and estimated values for 2-
Methoxyoctanenitrile. These estimations are based on the known effects of introducing a
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methoxy group to an alkyl chain. For more precise values, in silico prediction using software
such as ACD/Labs PhysChem Suite or ADMETIlab 3.0 is recommended.[1][2]

Table 1: Physicochemical Properties of Octanenitrile and Estimated Properties of 2-
Methoxyoctanenitrile

Octanenitrile (CAS: 124-12- 2-Methoxyoctanenitrile

Property .
9) (Estimated)
Molecular Formula CsH1sNJ[3] CoH17NO
Molecular Weight 125.21 g/mol [3] 155.25 g/mol
Boiling Point 198-200 °C[4] ~210-220 °C
Melting Point -46 °C[4] Not readily estimated
Density 0.82 g/cm?3[4] ~0.85 g/cm?
o Not miscible (234 mg/L at 25 ) )
Solubility in Water . Slightly soluble to insoluble
C)[4]
LogP 2.8[4] ~2.5

Experimental Protocols

The following are detailed methodologies for the experimental determination of key
physicochemical properties applicable to liquid nitriles like 2-Methoxyoctanenitrile.

Determination of Boiling Point (Thiele Tube Method)

This method is suitable for small sample volumes.[5]
Apparatus:

e Thiele tube

e Thermometer (0-300 °C range)

o Capillary tube (sealed at one end)
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Small test tube

Rubber band or wire for attachment

Heating source (Bunsen burner or oil bath)

Mineral oil

Procedure:

A small amount of the liquid sample (0.5-1 mL) is placed into the small test tube.

A capillary tube, sealed at one end, is placed open-end down into the liquid.

The test tube is attached to a thermometer using a rubber band or wire, ensuring the sample
is level with the thermometer bulb.

The assembly is clamped so that it is immersed in the mineral oil within the Thiele tube. The
side arm of the Thiele tube is heated gently.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

The heating is discontinued, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
[6] This is the point where the vapor pressure of the sample equals the atmospheric
pressure.[6]

Determination of Density (Pycnometer Method)

A pycnometer is a flask with a specific, accurately known volume, used to determine the

density of liquids.[7]

Apparatus:

Pycnometer (e.g., 10 mL or 25 mL) with a ground-glass stopper containing a capillary tube

Analytical balance (accurate to £0.0001 g)
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o Constant temperature bath

e The liquid sample

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty weight (W1) is accurately
determined using an analytical balance.

o The pycnometer is filled with distilled water and placed in a constant temperature bath (e.qg.,
20 °C) until it reaches thermal equilibrium. The water level is adjusted to the mark on the
capillary, and the outside is dried. The weight of the pycnometer filled with water (W2) is
measured.

e The pycnometer is emptied, dried, and then filled with the liquid sample (2-
Methoxyoctanenitrile).

e The same procedure of thermal equilibration and weight measurement is followed to obtain
the weight of the pycnometer filled with the sample (Ws3).

e The density of the liquid sample (p_sample) is calculated using the following formula:
p_sample = [(W3 - W1) / (W2 - W1)] * p_water where p_water is the known density of water at
the experimental temperature.[3]

Determination of Solubility

This protocol provides a qualitative assessment of a compound's solubility in various solvents.

[9]
Apparatus:

Small test tubes

Graduated pipettes or droppers

Vortex mixer or stirring rods

A range of solvents (e.g., water, ethanol, diethyl ether, 5% HCI, 5% NaOH)
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Procedure:

Approximately 0.1 g or 0.2 mL of the solute (2-Methoxyoctanenitrile) is placed in a test
tube.

o 3 mL of the solvent is added in increments.
o After each addition, the mixture is vigorously agitated.

e The substance is considered "soluble” if it dissolves completely. Observations on the degree
of solubility (e.g., readily soluble, sparingly soluble, insoluble) are recorded.[10]

o For water-insoluble compounds, solubility in acidic (5% HCI) and basic (5% NaOH) solutions
can indicate the presence of basic or acidic functional groups, respectively.[11]

Synthesis of 2-Methoxyoctanenitrile

A plausible synthetic route to 2-Methoxyoctanenitrile involves the reaction of heptanal with a
cyanide source in the presence of methanol. This is a variation of the cyanohydrin formation
reaction.

Proposed Reaction:

Heptanal + Sodium Cyanide + Methanol/Acid — 2-Methoxyoctanenitrile + Water + Sodium
Salt

Detailed Methodology (Proposed):

¢ Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a thermometer is charged with heptanal and methanol. The flask is
cooled in an ice bath.

» Addition of Cyanide: A solution of sodium cyanide in water is added dropwise from the
dropping funnel while maintaining the temperature below 10 °C.

 Acidification: After the addition of the cyanide solution, a mineral acid (e.g., sulfuric acid) is
added dropwise to neutralize the mixture and catalyze the formation of the methoxy ether.
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e Workup: The reaction mixture is allowed to warm to room temperature and stirred for several
hours. The organic layer is then separated, washed with water and brine, and dried over an
anhydrous drying agent (e.g., magnesium sulfate).

 Purification: The crude product is purified by vacuum distillation to yield 2-
Methoxyoctanenitrile.

Mandatory Visualizations

Proposed Synthesis Workflow for 2-
Methoxyoctanenitrile

Crude 2-Methoxyoctanenitrile Pure 2-Methoxyoctanenitrile

Acid (e.g., H2504)

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Methoxyoctanenitrile from heptanal.

Logical Relationship of Physicochemical Property
Determination
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Caption: Experimental workflow for physicochemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methoxyoctanenitrile].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15434826#physicochemical-properties-of-2-
methoxyoctanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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